Cas no 84670-96-2 (4-(Hexadecylamino)benzylamine)

• Product Name: 4-(Hexadecylamino)benzylamine
• CAS No: 84670-96-2
• MF: C₂₃H₄₂N₂
• MW: 346.59298658371
• CID: 60746
• PubChem ID: 4122428
• Update Time: 2025-10-31

4-(Hexadecylamino)benzylamine Chemical and Physical Properties

Names and Identifiers

• 4-(Hexadecylamino)benzylamine
• 4-(aminomethyl)-N-hexadecylaniline
• 84670-96-2
• DTXSID30399555
• SCHEMBL1639664
• 4-(HEXADECYLAMINO)BENZYLAMINE,95
• 4-(hexadecylamino) benzylamine
• DTXCID60350412
• 632-895-4

• Inchi： 1S/C23H42N2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-20-25-23-18-16-22(21-24)17-19-23/h16-19,25H,2-15,20-21,24H2,1H3
• InChI Key： MMENAVHICGTNAT-UHFFFAOYSA-N
• SMILES： N(C1C=CC(CN)=CC=1)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 346.33500
• Monoisotopic Mass: 346.335
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 17
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 8.5

Experimental Properties

• Density: 0.92
• Melting Point: 100-108 °C(lit.)
• Boiling Point: 478°C at 760 mmHg
• Flash Point: 288.9°C
• Refractive Index: 1.516
• PSA: 38.05000
• LogP: 7.81180

4-(Hexadecylamino)benzylamine Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 4-(Hexadecylamino)benzylamine

Introduction to 4-(Hexadecylamino)benzylamine (CAS No. 84670-96-2)

4-(Hexadecylamino)benzylamine, identified by the Chemical Abstracts Service Number (CAS No.) 84670-96-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its long alkyl chain and aromatic structure, exhibits unique physicochemical properties that make it a valuable intermediate in the development of advanced biomedical applications. The hexadecylamino moiety contributes to its amphiphilic nature, enabling interactions with both hydrophobic and hydrophilic environments, which is a critical feature for drug delivery systems and molecular recognition processes.

The structural framework of 4-(Hexadecylamino)benzylamine consists of a benzylamine core substituted with a hexadecyl (C16) amine group. This configuration imparts a high molecular weight and lipophilic characteristics, making it suitable for applications in membrane-related studies and as a component in lipid-based nanoparticles. Recent advancements in nanomedicine have highlighted the potential of such compounds in enhancing the stability and bioavailability of therapeutic agents, particularly in targeted drug delivery systems.

In the realm of pharmaceutical research, 4-(Hexadecylamino)benzylamine has been explored as a precursor for synthesizing novel bioactive molecules. Its ability to undergo various chemical modifications allows researchers to tailor its properties for specific applications. For instance, the benzylamine group can be further functionalized to introduce pharmacophores that interact with biological targets, such as enzymes or receptors. This flexibility has opened avenues for developing small-molecule inhibitors and modulators with potential therapeutic benefits.

One of the most compelling aspects of 4-(Hexadecylamino)benzylamine is its role in the design of peptidomimetics and protein mimics. The long alkyl chain can mimic the behavior of natural peptides in biological systems, providing a scaffold for creating synthetic analogs with improved pharmacokinetic profiles. Such peptidomimetics are particularly valuable in situations where natural peptides suffer from issues like poor solubility or rapid degradation. The incorporation of hexadecylamino units enhances the binding affinity and selectivity of these mimics, making them more effective in modulating biological pathways.

Recent studies have also demonstrated the utility of 4-(Hexadecylamino)benzylamine in materials science, particularly in the development of functional polymers and coatings. Its amphiphilic nature allows it to self-assemble into micelles or other supramolecular structures, which can be exploited for creating stimuli-responsive materials. These materials have potential applications in smart drug delivery systems where release can be triggered by external stimuli such as pH changes or temperature variations.

The compound's compatibility with various synthetic methodologies makes it a versatile building block in organic synthesis. Researchers have leveraged its reactivity to develop novel cross-coupling reactions and catalytic processes that enhance the efficiency of drug synthesis. For example, palladium-catalyzed reactions involving 4-(Hexadecylamino)benzylamine have been employed to construct complex heterocyclic frameworks, which are often found in biologically active compounds.

Another area where 4-(Hexadecylamino)benzylamine has shown promise is in the field of sensors and detection technologies. Its unique structural features enable it to interact with specific analytes, making it suitable for developing highly sensitive detection methods. These sensors can be tailored for environmental monitoring or medical diagnostics, where rapid and accurate detection is crucial.

The compound's stability under various conditions further enhances its appeal for industrial applications. Whether used as an intermediate in pharmaceutical manufacturing or as a component in advanced materials, 4-(Hexadecylamino)benzylamine demonstrates consistent performance across different environments. This reliability is essential for ensuring the quality and efficacy of end products.

In conclusion, 4-(Hexadecylamino)benzylamine (CAS No. 84670-96-2) is a multifaceted compound with broad applicability across multiple scientific disciplines. Its unique structural attributes and reactivity make it indispensable in pharmaceutical research, materials science, and nanotechnology. As ongoing research continues to uncover new possibilities for this compound, its significance is expected to grow further, driving innovation in both academic and industrial settings.